4-[4-Methoxy-3-(propan-2-yl)phenyl]-4-oxobutanoic acid

• IUPAC Name: 4-(4-methoxy-3-propan-2-ylphenyl)-4-oxobutanoic acid
• InChI: InChI=1S/C14H18O4/c1-9(2)11-8-10(4-6-13(11)18-3)12(15)5-7-14(16)17/h4,6,8-9H,5,7H2,1-3H3,(H,16,17)
• InChI Key: RVKNPLJDXPKBRA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C=CC(=C1)C(=O)CCC(=O)O)OC
• Molecular Formula: C14H18O4
• Molecular Weight: 250.29 g/mol

Description

4-[4-Methoxy-3-(propan-2-yl)phenyl]-4-oxobutanoic acid, also known as MP4OX, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a derivative of the popular anti-inflammatory drug, ibuprofen, and has been found to exhibit promising properties as a research tool in various fields such as pharmacology, biochemistry, and neuroscience.

Scientific Research Applications

Reaction Mechanisms and Synthesis

• Synthesis and Reactivity

  The compound and its related 4-oxobutanoic acids have been utilized in the synthesis of complex organic molecules. For instance, reactions of 4-oxobutanoic acids with binucleophilic reagents have led to the formation of benzopyrroloxazine derivatives, demonstrating the compound's utility in constructing heterocyclic compounds with potential bioactivity (Amalʼchieva et al., 2022). Further studies highlight differences in reactions of substituted 4-oxobutanoic acids with binucleophiles, indicating the influence of substituents on reaction outcomes and the formation of diverse tricyclic systems (Grinev et al., 2017).

• Organotin(IV) Derivatives

  Organotin(IV) derivatives of a related compound, 4-(4-methoxyanilino)-4-oxobutanoic acid, have been synthesized and characterized, showing potential as antimicrobial agents and suggesting their applicability in medicinal chemistry (Sirajuddin et al., 2019).

• Dental Materials

  A derivative, 4-((1,3-bis(methacryloyloxy)propan-2-yl)oxy)-2-methylene-4-oxobutanoic acid (BMPMOB), has been developed to improve the water miscibility and mechanical properties of dentin adhesives, highlighting the compound's utility in the formulation of advanced dental materials (Song et al., 2014).

• Green Chemistry Applications

  The compound's derivatives have also been employed in boric acid-catalyzed multi-component reactions in aqueous mediums, presenting an eco-friendly approach to synthesizing 4H-isoxazol-5-ones, which are valuable in organic synthesis and potentially in drug discovery (Kiyani & Ghorbani, 2015).